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Compound of Interest

Compound Name: 5-(1,3-Thiazol-4-yl)pyridin-2-amine

Cat. No.: B11748847 Get Quote

An In-depth Technical Guide on the Structure Elucidation of 5-(1,3-Thiazol-4-yl)pyridin-2-
amine Analogues

Introduction
This technical guide provides a comprehensive overview of the structure elucidation of

nitrogen-containing heterocyclic compounds, with a focus on a representative analogue, 5-

(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine, due to the limited specific data on 5-(1,3-Thiazol-4-
yl)pyridin-2-amine in the public domain. The methodologies and data presented are drawn

from publicly available studies on structurally related compounds and serve as a practical guide

for researchers, scientists, and drug development professionals. The principles and techniques

described are broadly applicable to the characterization of novel pyridine-thiazole and pyridine-

thiadiazole derivatives. These classes of compounds are of significant interest in medicinal

chemistry due to their diverse biological activities, including antimicrobial and anticancer

properties.[1][2][3]

Chemical Structure and Properties
The foundational step in the elucidation of a new chemical entity is the determination of its two-

dimensional structure and fundamental properties. For the representative compound, 5-

(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine, the molecular formula is C7H6N4S.[4]
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Diagram: Chemical Structure of 5-(Pyridin-3-yl)-1,3,4-
thiadiazol-2-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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